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Compound of Interest

Compound Name: Kojic acid sodium salt hydrate

Cat. No.: B15233623

Get Quote

Kojic acid (5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one) is a naturally occurring heterocyclic

compound produced by several species of fungi, most notably Aspergillus oryzae.[1][2] Its

primary mechanism of action involves the chelation of copper ions within the active site of

tyrosinase, a critical enzyme in melanin biosynthesis.[3][4] This inhibitory effect has established

kojic acid as a key ingredient in the cosmetics industry for skin lightening and treating

hyperpigmentation.[5][6] It also finds application in the food industry as a natural preservative

to prevent oxidative browning.[7]

While effective, kojic acid itself can exhibit instability in certain formulations, particularly

sensitivity to light and air.[8] The formation of its sodium salt hydrate (C₆H₅NaO₄·xH₂O)

addresses some of these stability and solubility challenges.[6] The salt is formed through the

deprotonation of the weakly acidic enolic hydroxyl group at the C5 position.[5][6] A thorough

understanding of this salt's precise chemical structure, including the ionic interaction with

sodium and the role of the water of hydration, is paramount for quality control, formulation

development, and regulatory compliance.

This guide outlines a multi-technique approach, leveraging spectroscopy, spectrometry,

crystallography, and thermal analysis to build a complete and validated structural profile of

kojic acid sodium salt hydrate.
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Core Physicochemical Properties and Synthesis
The conversion of kojic acid to its sodium salt hydrate fundamentally alters its physical

properties. The resulting off-white crystalline powder typically exhibits enhanced solubility in

polar solvents compared to its parent acid.

Property Kojic Acid
Kojic Acid Sodium Salt
Hydrate

Molecular Formula C₆H₆O₄[1][2] C₆H₅NaO₄·xH₂O[7][9]

Molecular Weight 142.11 g/mol [1][2] 164.09 g/mol (anhydrous)[10]

Appearance
White to off-white acicular

crystals[6]

White to yellow-orange

crystalline powder[7]

Melting Point 152-155 °C[8]
Not well-defined; decomposes

upon heating

Acidity (pKa) 9.40[2] N/A (Salt)

Solubility
Soluble in water, ethanol, ethyl

acetate[6]

Generally improved water

solubility

Synthesis and Purification Workflow
The synthesis of kojic acid sodium salt hydrate is a straightforward acid-base reaction. The

key to obtaining a high-purity, crystalline product lies in the careful control of stoichiometry and

the selection of an appropriate crystallization solvent system. The rationale for using a

methanolic solution of sodium methoxide is its ability to provide a strong base in a non-

aqueous environment, which can then be easily removed, facilitating crystallization upon the

addition of a less polar solvent.
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Caption: Workflow for the synthesis of kojic acid sodium salt hydrate.
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Experimental Protocol: Laboratory-Scale Synthesis
Dissolution: Dissolve 1.0 g of kojic acid in 20 mL of anhydrous methanol in a round-bottom

flask equipped with a magnetic stirrer.

Reaction: Slowly add one molar equivalent of a standardized sodium methoxide solution in

methanol (e.g., 5.4 M NaOMe in MeOH) to the stirring kojic acid solution at room

temperature.[11]

Stirring: Allow the reaction mixture to stir for 1 hour. The solution may become slightly cloudy

as the sodium salt begins to form.

Precipitation: Induce complete precipitation of the product by slowly adding 40-50 mL of

diethyl ether to the reaction mixture while stirring.

Isolation: Collect the resulting white precipitate by vacuum filtration using a Büchner funnel.

Washing: Wash the filter cake with two small portions (10 mL each) of diethyl ether to

remove any unreacted starting material or residual methanol.

Drying: Dry the purified product under vacuum at room temperature to a constant weight.

Store in a desiccator to prevent absorption of excess atmospheric moisture.

Spectroscopic and Spectrometric Elucidation
A combination of spectroscopic techniques is essential to confirm the covalent structure of the

kojiate anion and its interaction with the sodium cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides precise information about the carbon-hydrogen framework. As a Senior

Application Scientist, I emphasize comparing the salt's spectra directly with the parent kojic

acid to pinpoint changes caused by deprotonation.

Protocol: NMR Sample Preparation

Accurately weigh 10-15 mg of the dried kojic acid sodium salt hydrate.
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Dissolve the sample in 0.7 mL of a suitable deuterated solvent, such as deuterium oxide

(D₂O) or methanol-d₄ (MeOD), in a clean NMR tube.

Vortex the tube until the sample is fully dissolved.

Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 or 500 MHz).[11][12]

¹H NMR Analysis The proton NMR spectrum is expected to show signals corresponding to the

two protons on the pyranone ring and the two protons of the hydroxymethyl group. In D₂O, the

acidic proton of the hydroxymethyl group will exchange and may not be visible. Deprotonation

at the C5-OH group will induce a slight upfield or downfield shift in the adjacent ring proton (H-

6) due to changes in electron density.

Proton Assignment
Kojic Acid (in
MeOD)[11]

Expected for
Sodium Salt (in
MeOD)

Rationale for
Change

H-3 ~8.0 ppm (s, 1H) ~7.9-8.1 ppm (s, 1H)

Minimal change;

distant from

deprotonation site.

H-6 ~6.5 ppm (s, 1H) ~6.4-6.6 ppm (s, 1H)

Slight shift due to

altered electron

density from C5-O⁻.

-CH₂OH ~4.4 ppm (s, 2H) ~4.3-4.5 ppm (s, 2H)
Minimal change

expected.

¹³C NMR Analysis The carbon spectrum provides a map of the unique carbon environments.

The most significant change upon salt formation is expected at C-5 and the adjacent C-4

(carbonyl), which will experience a change in their electronic environment due to the negative

charge on the oxygen.
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Carbon
Assignment

Kojic Acid (in
MeOD)[11]

Expected for
Sodium Salt (in
MeOD)

Rationale for
Change

C-2 ~147 ppm ~146-148 ppm Minor shift.

C-3 ~111 ppm ~110-112 ppm Minor shift.

C-4 (C=O) ~177 ppm ~178-182 ppm

Downfield shift due to

increased electron

density at C-5.

C-5 (C-O⁻) ~170 ppm ~172-176 ppm

Significant downfield

shift upon

deprotonation.

C-6 ~141 ppm ~140-142 ppm Minor shift.

-CH₂OH ~61 ppm ~60-62 ppm
Minimal change

expected.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR is a rapid and powerful technique for identifying functional groups. The primary utility

here is to confirm the deprotonation of the phenolic hydroxyl group and to identify the presence

of the water of hydration.

Protocol: FT-IR Sample Preparation (ATR)

Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with isopropanol.

Record a background spectrum.

Place a small amount (a few milligrams) of the dry kojic acid sodium salt hydrate powder

onto the ATR crystal.

Apply pressure using the anvil and collect the spectrum, typically over a range of 4000-400

cm⁻¹.

Data Interpretation The spectrum of the salt will show distinct differences from that of kojic acid.
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Functional Group
Kojic Acid
Wavenumber
(cm⁻¹)[13]

Expected for
Sodium Salt (cm⁻¹)

Rationale for
Change

O-H Stretch (Hydrate) N/A Broad, ~3500-3200
Presence of water of

hydration.

O-H Stretch (Alcohol) ~3270
Present, may be

sharpened

The -CH₂OH group

remains.

O-H Stretch

(Phenolic)
~3180 Absent

The acidic proton is

removed upon salt

formation.

C=O Stretch ~1650

Shifted to lower

frequency (~1600-

1630)

Delocalization of the

negative charge from

O⁻ into the carbonyl

system weakens the

C=O double bond.

C=C Stretch ~1590
Present, may shift

slightly

Ring double bonds

are still present.

C-O Stretch ~1200-1000 Present

C-O bonds in the ring

and hydroxymethyl

group.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the mass-to-charge ratio (m/z) of the molecule,

confirming its elemental composition. For an ionic salt, Electrospray Ionization (ESI) is the

method of choice.

Protocol: MS Sample Preparation (ESI)

Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or a

water/acetonitrile mixture.

Infuse the solution directly into the ESI source or inject it via an HPLC system.
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Acquire the spectrum in both positive and negative ion modes.

Data Interpretation

Negative Ion Mode (-ESI): This is the most informative mode. The primary peak observed

will be for the deprotonated kojic acid anion (kojiate). The expected m/z will be [M-H]⁻ =

141.02.

Positive Ion Mode (+ESI): This mode will detect the sodium adduct of the neutral kojic acid,

[M+Na]⁺ at m/z 165.02, or potentially clusters like [2M+Na]⁺. The free Na⁺ ion itself may also

be detected at m/z 23.

High-resolution mass spectrometry (HRMS) can be used to confirm the elemental formula of

the kojiate anion to within a few parts per million (ppm), providing a very high degree of

confidence in the identity of the core structure.[11]

Crystallographic and Thermal Characterization
While spectroscopy confirms the covalent structure, crystallography and thermal analysis are

required to understand the solid-state arrangement and the role of the hydrate.

X-ray Diffraction (XRD)
Single-crystal X-ray diffraction is the gold standard for unambiguous 3D structure

determination. If suitable single crystals can be grown, it will reveal the precise coordinates of

each atom, confirming the ionic nature of the Na-O bond and detailing the hydrogen-bonding

network involving the water molecules.[14] Powder XRD (PXRD) is more commonly used for

routine quality control to confirm the crystalline phase and purity of a bulk sample by comparing

its diffractogram to a reference pattern.[15][16]

Thermal Analysis (TGA/DSC)
Thermal analysis is critical for quantifying the water of hydration and understanding the thermal

stability of the material.

Protocol: TGA/DSC Analysis

Accurately weigh 5-10 mg of the sample into an aluminum TGA/DSC pan.
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Place the pan in the instrument.

Heat the sample under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min) from

room temperature to ~300 °C.[17]

Data Interpretation

Thermogravimetric Analysis (TGA): The TGA curve plots mass vs. temperature. A distinct

mass loss step in the range of 50-120 °C will correspond to the loss of water of hydration.

The percentage of mass lost can be used to calculate the number of water molecules (x) in

the formula C₆H₅NaO₄·xH₂O.

Differential Scanning Calorimetry (DSC): The DSC curve plots heat flow vs. temperature. An

endothermic peak will be observed corresponding to the energy required to drive off the

water. This will be followed by exothermic peaks at higher temperatures corresponding to the

decomposition of the anhydrous salt.[17]

Integrated Analytical Workflow and Data Synthesis
No single technique provides the complete picture. The strength of this analytical approach lies

in the synthesis of data from these orthogonal methods to build an unassailable structural

proof.
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Caption: Integrated workflow for structural elucidation.

By combining these results, we can confidently state the following:

NMR and MS confirm the covalent structure and elemental formula of the kojiate anion.

FT-IR and NMR confirm the deprotonation at the C5-hydroxyl group.

FT-IR and TGA confirm the presence and stoichiometry of the water of hydration.

XRD provides the definitive solid-state structure, showing the ionic coordination of the

sodium ion and the hydrogen bonding of the water molecules.

This comprehensive characterization is essential for ensuring batch-to-batch consistency,

developing stable formulations, and providing the necessary data for intellectual property and

regulatory filings.
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